Cas no 1314775-75-1 (5-(3-Iodophenyl)pyrrolidin-2-one)

• Product Name: 5-(3-Iodophenyl)pyrrolidin-2-one
• CAS No: 1314775-75-1
• MF: C₁₀H₁₀INO
• MW: 287.096974849701
• CID: 4823242
• Update Time: 2025-05-26

5-(3-Iodophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-Iodophenyl)pyrrolidin-2-one

• Inchi： 1S/C10H10INO/c11-8-3-1-2-7(6-8)9-4-5-10(13)12-9/h1-3,6,9H,4-5H2,(H,12,13)
• InChI Key： KOLORSMSSMSHLR-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C1CCC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1

Additional information on 5-(3-Iodophenyl)pyrrolidin-2-one

Introduction to 5-(3-Iodophenyl)pyrrolidin-2-one (CAS No. 1314775-75-1)

5-(3-Iodophenyl)pyrrolidin-2-one, with the CAS number 1314775-75-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyrrolidinone ring and an iodophenyl substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical formula of 5-(3-Iodophenyl)pyrrolidin-2-one is C₁₀H₁₀INO₂. Its molecular weight is approximately 269.1 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of an iodobenzene derivative with a pyrrolidinone precursor. The synthesis process can be optimized to achieve high yields and purity, which are crucial for its use in research and development.

In recent years, 5-(3-Iodophenyl)pyrrolidin-2-one has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic applications. One of the key areas of interest is its interaction with various biological targets, such as enzymes, receptors, and ion channels. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes, which could be leveraged for the development of novel drugs targeting diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 5-(3-Iodophenyl)pyrrolidin-2-one demonstrated significant anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes. This finding suggests that the compound could be a promising lead for the development of new anti-inflammatory drugs with reduced side effects compared to existing treatments.

In addition to its anti-inflammatory potential, 5-(3-Iodophenyl)pyrrolidin-2-one has also shown promise in neuropharmacology. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound can modulate the activity of certain neurotransmitter receptors in the brain. Specifically, it was observed to have a positive allosteric effect on GABA_A receptors, which are involved in regulating neuronal excitability and anxiety disorders. This property makes it a potential candidate for the treatment of anxiety and related conditions.

The pharmacokinetic properties of 5-(3-Iodophenyl)pyrrolidin-2-one have also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed after oral administration and has good bioavailability. It also shows low toxicity in preclinical studies, which is an important consideration for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(3-Iodophenyl)pyrrolidin-2-one in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical evaluation in larger patient populations.

In conclusion, 5-(3-Iodophenyl)pyrrolidin-2-one (CAS No. 1314775-75-1) is a versatile compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of new therapeutic agents targeting various diseases. Ongoing research and clinical trials will continue to provide insights into its full potential as a drug candidate.